Cas no 400083-37-6 (1-[2-hydroxy-3-(4-methoxybenzenesulfonyl)propyl]pyrrolidin-2-one)

• Product Name: 1-[2-hydroxy-3-(4-methoxybenzenesulfonyl)propyl]pyrrolidin-2-one
• CAS No: 400083-37-6
• CID: 4650789
• Update Time: 2025-06-11

1-[2-hydroxy-3-(4-methoxybenzenesulfonyl)propyl]pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-hydroxy-3-(4-methoxybenzenesulfonyl)propyl]pyrrolidin-2-one

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 1-[2-hydroxy-3-(4-methoxybenzenesulfonyl)propyl]pyrrolidin-2-one

Introduction to 1-[2-hydroxy-3-(4-methoxybenzenesulfonyl)propyl]pyrrolidin-2-one (CAS No. 400083-37-6)

1-[2-hydroxy-3-(4-methoxybenzenesulfonyl)propyl]pyrrolidin-2-one, also known by its CAS number 400083-37-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidinone core and a substituted benzenesulfonyl group. These structural elements contribute to its potential therapeutic applications, particularly in the areas of neurodegenerative diseases and inflammatory conditions.

The molecular structure of 1-[2-hydroxy-3-(4-methoxybenzenesulfonyl)propyl]pyrrolidin-2-one is composed of a pyrrolidinone ring, a hydroxyl group, and a 4-methoxybenzenesulfonyl moiety. The presence of these functional groups imparts specific chemical properties that make it an interesting candidate for drug development. The pyrrolidinone ring is known for its ability to form hydrogen bonds, which can enhance the compound's binding affinity to biological targets. The hydroxyl group adds polarity and can influence solubility and metabolic stability, while the 4-methoxybenzenesulfonyl group provides additional steric and electronic effects that can modulate the compound's biological activity.

Recent studies have explored the potential therapeutic applications of 1-[2-hydroxy-3-(4-methoxybenzenesulfonyl)propyl]pyrrolidin-2-one. One notable area of research is its use as a potential neuroprotective agent. In vitro and in vivo experiments have shown that this compound can exert neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation. These properties make it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective effects, 1-[2-hydroxy-3-(4-methoxybenzenesulfonyl)propyl]pyrrolidin-2-one has also been investigated for its anti-inflammatory properties. Inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of 1-[2-hydroxy-3-(4-methoxybenzenesulfonyl)propyl]pyrrolidin-2-one have also been studied to assess its suitability for drug development. Research has shown that it exhibits good oral bioavailability and favorable metabolic stability, which are crucial factors for the successful development of orally administered drugs. Furthermore, the compound has demonstrated low toxicity in preclinical safety studies, indicating a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[2-hydroxy-3-(4-methoxybenzenesulfonyl)propyl]pyrrolidin-2-one in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. These findings have paved the way for further clinical investigations to explore its potential as a novel therapeutic agent.

In conclusion, 1-[2-hydroxy-3-(4-methoxybenzenesulfonyl)propyl]pyrrolidin-2-one (CAS No. 400083-37-6) is a promising compound with potential applications in the treatment of neurodegenerative diseases and inflammatory conditions. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.